BENGHE Foundational & Exploratory

Check Availability & Pricing

4-dimethylaminocyclohexanone oxime CAS
number and identifiers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-Dimethylaminocyclohexanone
Compound Name:

oxime
CAS No.: 203985-55-1
Cat. No.: B8769211

Get Quote
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An In-Depth Technical Guide to 4-(Dimethylamino)cyclohexanone Oxime

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating a Novel Chemical
Intermediate

This technical guide provides a comprehensive overview of 4-(dimethylamino)cyclohexanone
oxime, a derivative of cyclohexanone with potential applications in synthetic and medicinal
chemistry. It is important to note that while its parent ketone, 4-(dimethylamino)cyclohexanone,
Is a recognized compound, its corresponding oxime is not extensively documented in publicly
accessible databases. Consequently, a dedicated CAS number for 4-
(dimethylamino)cyclohexanone oxime is not readily available.

This guide has been meticulously compiled by leveraging detailed information on the starting
material, 4-(dimethylamino)cyclohexanone, well-established principles of oximation chemistry,
and comparative data from analogous, well-characterized oximes. The insights provided herein
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are intended to empower researchers, scientists, and drug development professionals with the

foundational knowledge required for the synthesis, characterization, and potential application of

this compound. Our focus is on delivering not just procedural steps, but also the underlying

scientific rationale to facilitate informed experimental design and execution.

Compound Identification and Physicochemical

Properties

The primary identification of 4-(dimethylamino)cyclohexanone oxime is intrinsically linked to its

precursor ketone. The oxime's properties are a direct result of the conversion of the ketone

functional group.

Property Value Source
Molecular Formula CsH1sN20 (Predicted)
Molecular Weight 156.23 g/mol (Predicted)
Parent Ketone CAS 40594-34-1 [1][2]

4-(dimethylamino)cyclohexan-
Parent Ketone IUPAC Name [2]

1-one
Predicted XLogP3 ~1.0-15 (Inferred)
Predicted Hydrogen Bond

1 (Inferred)
Donor Count
Predicted Hydrogen Bond

3 (Inferred)
Acceptor Count
Predicted Topological Polar

41.8 A2 (Inferred)

Surface Area

Synthesis of 4-(Dimethylamino)cyclohexanone
Oxime: A Proposed Protocol

The synthesis of 4-(dimethylamino)cyclohexanone oxime is achieved through a classical

condensation reaction between 4-(dimethylamino)cyclohexanone and hydroxylamine. The
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following protocol is based on established methods for the oximation of cyclic ketones.

Reaction Principle

The core of this synthesis is the nucleophilic attack of the nitrogen atom of hydroxylamine on
the electrophilic carbonyl carbon of 4-(dimethylamino)cyclohexanone. The reaction is typically
carried out in the presence of a mild base to neutralize the hydrochloride salt of hydroxylamine,
thus liberating the free nucleophile. The equilibrium of the reaction is driven towards the
product, the oxime, which is generally more stable.

Experimental Workflow Diagram
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Caption: Proposed workflow for the synthesis of 4-(dimethylamino)cyclohexanone oxime.

Detailed Step-by-Step Protocol

Materials:

e 4-(dimethylamino)cyclohexanone
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Hydroxylamine hydrochloride (NH20H-HCI)

Sodium acetate (CH3COONa) or another suitable base
Ethanol

Deionized water

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na2S0a)

Procedure:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve 4-(dimethylamino)cyclohexanone in a mixture of
ethanol and water.

Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride followed by
an equimolar amount of a mild base such as sodium acetate. The base is crucial as it
deprotonates the hydroxylamine hydrochloride in situ to generate the more nucleophilic free
hydroxylamine.

Reaction: Heat the mixture to reflux. The progress of the reaction should be monitored by
Thin Layer Chromatography (TLC) until the starting ketone is consumed.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Remove the ethanol via rotary evaporation.

Extraction: Transfer the remaining aqueous solution to a separatory funnel and extract the
product multiple times with ethyl acetate. The multiple extractions ensure a high recovery of
the product.

Purification: Combine the organic extracts and wash them sequentially with water and then
brine to remove any remaining inorganic impurities. Dry the organic layer over anhydrous
sodium sulfate.
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« |solation: Filter off the drying agent and concentrate the filtrate under reduced pressure to
yield the crude 4-(dimethylamino)cyclohexanone oxime. Further purification can be achieved
by recrystallization or column chromatography if necessary.

Spectroscopic and Analytical Characterization

While specific spectral data for 4-(dimethylamino)cyclohexanone oxime is not readily available,
its characteristic spectroscopic features can be predicted based on its structure and by
comparison with analogous compounds.

» 'H NMR Spectroscopy: The proton NMR spectrum is expected to show a singlet for the N-
methyl protons. The protons on the cyclohexyl ring would appear as multiplets, with those
adjacent to the C=N-OH group likely shifted downfield. A broad singlet, characteristic of the
oxime hydroxyl proton, is also anticipated, with its chemical shift being solvent-dependent.

e 13C NMR Spectroscopy: The carbon NMR spectrum should display a signal for the C=N
carbon at a downfield chemical shift. Distinct signals for the N-methyl carbons and the
individual carbons of the cyclohexyl ring are also expected.

« Infrared (IR) Spectroscopy: The IR spectrum is predicted to show a broad absorption band in
the 3100-3600 cm~1 region, corresponding to the O-H stretch of the oxime. A characteristic
C=N stretching vibration should be observable in the 1620-1680 cm~1 range.[3]

Analytical Methods:

The purity of synthesized 4-(dimethylamino)cyclohexanone oxime can be assessed using
techniques such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).

Potential Applications in Research and Drug
Development

Oximes are a versatile class of compounds with significant applications in medicinal chemistry
and as synthetic intermediates.

o Pharmacological Scaffolds: The oxime functional group is present in several FDA-approved
drugs, highlighting its importance as a pharmacophore.[4] Oxime-containing compounds
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have been investigated for a range of biological activities, including as antidotes for nerve
agents and in antimicrobial agents.[4]

e Synthetic Intermediates: 4-(dimethylamino)cyclohexanone oxime can serve as a precursor
for the synthesis of more complex molecules. For instance, oximes can undergo the
Beckmann rearrangement to form lactams, which are valuable monomers for the production
of polyamides.

Safety and Handling

Comprehensive safety data for 4-(dimethylamino)cyclohexanone oxime is not available.
Therefore, a cautious approach should be adopted, guided by the known hazards of its parent
ketone and general safety protocols for handling oximes. The parent ketone, 4-
(dimethylamino)cyclohexanone, is classified as causing skin and serious eye irritation, and may
cause respiratory irritation.[2]

| : . PPE)

Protection Type Recommended Equipment  Purpose

Safety glasses with side- ]
_ _ _ To prevent eye contact with
Eye Protection shields or chemical safety

| dust or splashes.[5]
goggles.

) Chemical-resistant gloves ) )
Hand Protection o To avoid skin contact.[5]
(e.g., nitrile rubber).

] To prevent inhalation of dust or
) ) NIOSH-approved respirator ) ]
Respiratory Protection ) ] ) vapors, especially in poorly
with appropriate cartridges. ]
ventilated areas.[5]

. To protect skin and personal
Body Protection Laboratory coat. _ o
clothing from contamination.[5]

Handling Procedures

o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

e Avoid the generation of dust.[5]
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Wash hands thoroughly after handling.[5]
Do not eat, drink, or smoke in the laboratory.[5]

Store in a tightly sealed container in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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